Cas no 2680766-99-6 (3-iodo-5-nitro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-iodo-5-nitro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680766-99-6
• MF: C₁₁H₉IN₂O₆
• MW: 392.103435277939
• CID: 5623383
• PubChem ID: 165934350
• Update Time: 2025-08-04

3-iodo-5-nitro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28302729
• 2680766-99-6
• 3-iodo-5-nitro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 3-iodo-5-nitro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9IN2O6/c1-2-3-20-11(17)13-9-7(12)4-6(10(15)16)5-8(9)14(18)19/h2,4-5H,1,3H2,(H,13,17)(H,15,16)
• InChI Key： LUJXQSYXEACKDA-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=CC(=C1NC(=O)OCC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 391.95053g/mol
• Monoisotopic Mass: 391.95053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Additional information on 3-iodo-5-nitro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

3-Iodo-5-Nitro-4-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid: A Comprehensive Overview

3-Iodo-5-Nitro-4-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid (CAS No. 2680766-99-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique substitution pattern on the benzoic acid backbone, which includes an iodo group at the 3-position, a nitro group at the 5-position, and a (prop-2-en-1-yloxy)carbonylamino group at the 4-position. These substituents contribute to its distinctive chemical properties and potential biological activities.

The synthesis of 3-Iodo-5-Nitro-4-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid involves a series of carefully orchestrated chemical reactions, including nucleophilic aromatic substitution, nitration, and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. The presence of the iodo group at the 3-position is particularly significant, as it can act as a leaving group in subsequent transformations, facilitating further functionalization of the molecule.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The nitro group at the 5-position is known to enhance the compound's stability and bioavailability, while the (prop-2-en-1-yloxy)carbonylamino group at the 4-position introduces a flexible side chain that can interact with various biological targets. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a strong candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, 3-Iodo-5-Nitro-4-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid has also been explored for its potential in diagnostic imaging. The iodo group at the 3-position allows for easy radiolabeling with iodine isotopes, enabling its use as a radiotracer in positron emission tomography (PET) imaging. This application has been supported by recent preclinical studies, which have shown that the compound can effectively target specific receptors in vivo without significant off-target effects.

The structural complexity of 3-Iodo-5-Nitro-4-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid also makes it an attractive candidate for further structural modifications. Researchers have been actively exploring analogs of this compound by varying the substituents on the benzoic acid ring. For instance, replacing the iodo group with other halogens or modifying the (prop-2-enyl) side chain has led to compounds with enhanced pharmacokinetic profiles and improved therapeutic indices.

From a mechanistic standpoint, the biological activity of 3-Iodo...